Cas no 338407-18-4 (2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile)

• Product Name: 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile
• CAS No: 338407-18-4
• MF: C₁₆H₁₂ClF₃N₂O₂
• MW: 356.726893424988
• MDL: MFCD00172216
• CID: 3060963
• PubChem ID: 2773874
• Update Time: 2025-10-29

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• <br>2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2-(3,4-dimethoxyphenyl)acetoni trile
• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2-(3,4-dimethoxyphenyl)acetonitrile
• CS-0332800
• AKOS005070150
• MFCD00172216
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(3,4-dimethoxyphenyl)acetonitrile
• 338407-18-4
• HMS570I14
• 3G-041
• Bionet1_000892
• 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(3,4-dimethoxyphenyl)acetonitrile
• 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile

• MDL： MFCD00172216
• Inchi： 1S/C16H12ClF3N2O2/c1-23-13-4-3-9(5-14(13)24-2)11(7-21)15-12(17)6-10(8-22-15)16(18,19)20/h3-6,8,11H,1-2H3
• InChI Key： FPOQMLWYZCRFLL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C#N)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 356.0539398Da
• Monoisotopic Mass: 356.0539398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile

Introduction to 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile (CAS No. 338407-18-4)

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile (CAS No. 338407-18-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated pyridine ring, a trifluoromethyl group, and a dimethoxyphenyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The synthesis of 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications. The compound's synthesis typically involves the coupling of a chlorinated pyridine derivative with a dimethoxyphenyl acetonitrile precursor, followed by further functional group modifications to introduce the trifluoromethyl group.

In terms of its biological activities, 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of serine proteases, which are involved in numerous physiological processes and diseases. Studies have shown that this compound can effectively inhibit the activity of certain serine proteases, suggesting its potential as a therapeutic agent for conditions such as cancer and inflammatory disorders.

Additionally, 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a promising candidate for the development of new anti-inflammatory drugs that could be used to treat conditions like rheumatoid arthritis and other autoimmune diseases.

The pharmacokinetic properties of 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile have also been studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for drug development. The compound's stability under physiological conditions and its ability to cross biological membranes have been evaluated to ensure its suitability for therapeutic use.

Clinical trials are currently underway to assess the safety and efficacy of 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and has shown promising therapeutic effects in preclinical models. These findings provide a strong foundation for further clinical development and potential approval as a new drug.

In conclusion, 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(3,4-dimethoxyphenyl)acetonitrile (CAS No. 338407-18-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.